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Abstract

Tianafac, with the CAS number 51527-19-6, is a nonsteroidal anti-inflammatory drug (NSAID).
This technical guide provides an in-depth overview of the core properties of Tianafac, including
its physicochemical characteristics, mechanism of action, and detailed experimental protocols.
The information is curated to support research, development, and quality control activities
involving this compound. All quantitative data is presented in structured tables for clarity, and
key biological pathways and experimental workflows are visualized using diagrams.

Physicochemical Properties

Tianafac, chemically known as 2-(5-chloro-3-methylbenzo[b]thiophen-2-yl)acetic acid,
possesses the following physicochemical properties.[1][2][3]
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Property Value Reference
Molecular Formula C11HoCIO2S [1112][3]
Molecular Weight 240.71 g/mol [11[2][3]
Melting Point 177 °C [11[2]

- _ 422.8 + 40.0 °C at 760 mmHg
Boiling Point , [1][2]

(rough estimate)

pKa 3.17 £ 0.30 (Predicted) [1]

Water Solubility

34.76 mg/L (at 25 °C)

[1](2]

Density 1.4 +0.1 g/cm3 [2]
Flash Point 209.5 + 27.3°C 2]
Refractive Index 1.674 [2]
XLogP3 4.72 [2]

Mechanism of Action: Inhibition of Prostaglandin

Synthesis

As a nonsteroidal anti-inflammatory drug (NSAID), the primary mechanism of action of

Tianafac is the inhibition of the cyclooxygenase (COX) enzymes, which are critical for the

synthesis of prostaglandins. Prostaglandins are lipid compounds that play a significant role in

the inflammatory response, pain, and fever.

The inhibition of COX enzymes by Tianafac leads to a reduction in the production of

prostaglandins, thereby exerting its anti-inflammatory, analgesic, and antipyretic effects. There

are two main isoforms of the COX enzyme: COX-1, which is constitutively expressed and

involved in physiological functions such as protecting the gastric mucosa, and COX-2, which is

induced during inflammation. The selectivity of Tianafac for COX-1 versus COX-2 is a key

determinant of its efficacy and side-effect profile.

Further research is required to determine the specific IC50 values of Tianafac for both COX-1

and COX-2 enzymes to fully characterize its inhibitory profile.
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Figure 1: Mechanism of action of Tianafac via inhibition of the cyclooxygenase (COX)
pathway.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Tianafac are not
readily available in the public domain. The following sections provide generalized procedures
based on standard organic chemistry and analytical practices for similar compounds. These
should be adapted and optimized by qualified researchers.

Synthesis of 2-(5-chloro-3-methylbenzo[b]thiophen-2-
yl)acetic acid (Tianafac)

A potential synthetic route to Tianafac could involve the construction of the substituted
benzothiophene core followed by the introduction of the acetic acid side chain. A generalized
workflow is presented below.
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Figure 2: Generalized workflow for the synthesis of Tianafac.
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Purification by Recrystallization

Recrystallization is a common technique for purifying solid organic compounds.[4][5][6][7][8]
The choice of solvent is critical for successful recrystallization.

Methodology:

Solvent Selection: Screen various solvents to find a suitable one or a solvent pair. A good
solvent will dissolve Tianafac when hot but not when cold.

¢ Dissolution: Dissolve the crude Tianafac in a minimum amount of the hot solvent to form a
saturated solution.

» Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to
remove them.

» Crystallization: Allow the hot, saturated solution to cool slowly and undisturbed to room
temperature, and then in an ice bath to promote crystal formation.

« |solation: Collect the purified crystals by vacuum filtration using a Bichner funnel.

e Washing: Wash the crystals with a small amount of the cold recrystallization solvent to
remove any adhering impurities.

Drying: Dry the purified crystals under vacuum to remove any residual solvent.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of pharmaceutical compounds.[9][10][11]
[12][13] A reverse-phase HPLC method would be suitable for Tianafac.

Methodology:
e Instrumentation: A standard HPLC system with a UV detector is required.

e Column: A C18 reverse-phase column is a common choice.
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» Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic
solvent (e.g., acetonitrile or methanol). A gradient elution may be necessary to achieve
optimal separation.

o Sample Preparation: Prepare a stock solution of Tianafac in a suitable solvent (e.g., the
mobile phase) and then dilute to an appropriate concentration for analysis.

e Analysis: Inject the sample onto the HPLC system and monitor the elution profile at a
suitable UV wavelength. The purity is determined by the area percentage of the main peak
corresponding to Tianafac.

Sample Preparation Injection onto Separation on UV Detection Data Analysis
(Dissolve Tianafac in mobile phase) HPLC Column Reverse-Phase Column (Peak integration and purity calculation)

Click to download full resolution via product page

Figure 3: General workflow for HPLC analysis of Tianafac.

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Tianafac is classified as follows:

o Acute toxicity, oral (Category 4), H302: Harmful if swallowed.
e Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[14]

Standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses), should be observed when handling this compound.

Conclusion

This technical guide provides a foundational understanding of Tianafac (CAS 51527-19-6) for
researchers and professionals in the field of drug development. The compiled physicochemical
data, along with the outlined mechanism of action and generalized experimental protocols,
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serves as a valuable resource for further investigation and application of this nonsteroidal anti-
inflammatory drug. Further experimental validation is necessary to determine the specific COX
inhibitory profile and to establish detailed and optimized protocols for its synthesis and
analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214732#tianafac-cas-number-51527-19-6-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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